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Storage and Stability Specifications

The table below summarizes the key storage parameters for voreloxin to ensure its stability for research use.

Form
Recommended
Storage
Temperature

Container &
Atmosphere

Stability
Duration

Source / Context

Powder -20°C (long term) [1]
[2]; -20°C
(desiccated) [2]

Protect from light,
store under

nitrogen [3]

Not fully defined Manufacturer's SDS
(2024 revision) [1]

Stock
Solution
(DMSO)

-80°C (long term);

-20°C (short term) [1]
[3]

Protect from light,

store under
nitrogen [3]

6 months at

-80°C; 1 month
at -20°C [3]

Manufacturer's SDS

& product sheet [1]
[3]

Aqueous
Solution
(PBS)

Information missing Information
missing

Information
missing

N/A

Stock Solution Preparation Protocol
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Here is a standard methodology for creating stock solutions, based on vendor-provided data [3].

Calculations: Determine the mass of voreloxin required to achieve your desired concentration and
volume. The molecular weight of the free base is 401.44 g/mol [1] [3].

Solubility: Voreloxin has limited solubility. In DMSO, a concentration of 2 mg/mL (∼4.98 mM) can be
achieved, which may require sonication for full dissolution [3].

Preparation:
Use sterile, anhydrous DMSO.

Gently vortex or sonicate the mixture until the powder is completely dissolved, ensuring a clear
solution.

Aliquoting: Upon preparation, immediately aliquot the stock solution into single-use vials to minimize
freeze-thaw cycles and exposure to moisture.

Storage: Clearly label aliquots with the date of preparation and concentration. Store them under the
conditions specified above (-80°C for long-term, -20°C for short-term).

Troubleshooting Common Issues

Problem Potential Cause Solution

Precipitation in
stock solution

Solubility limit exceeded;
temperature shock during

thawing.

Ensure final concentration is ≤ 2 mg/mL in
DMSO. Thaw aliquots gently at room

temperature.

Loss of
compound
activity

Repeated freeze-thaw cycles;

degradation due to moisture or
light.

Always prepare and use single-use aliquots.

Ensure containers are sealed and opaque.

Low experimental
efficacy

Improper storage conditions
leading to decomposition.

Verify storage temperature and confirm that
stock solutions are stored under inert gas

(nitrogen) where recommended.

Experimental Considerations

Documentation: Meticulously record the date of stock solution preparation, batch number of the
powder, and exact storage conditions for every experiment.

Quality Control: If experimental results are inconsistent, consider preparing a fresh stock solution
from powder to rule out degradation as a factor.
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In-Vivo Formulations: Note that for animal studies, voreloxin is often formulated in a vehicle of

0.17% methanesulfonic acid in 5% sorbitol for intravenous administration [4].

To help visualize the workflow for managing voreloxin stock solutions, the following diagram outlines the

key steps from preparation to use.

Start: Voreloxin Powder
Store at -20°C, desiccated

Prepare Stock Solution
in anhydrous DMSO

(Up to ~2 mg/mL)

Aliquot into
single-use vials

Short-Term Storage
-20°C

(Stable ~1 month)

Long-Term Storage
-80°C, protected from light

(Stable ~6 months)

Thaw for Use
Gently at room temperature
Avoid repeated freeze-thaw

When needed When needed

Proceed with Experiment
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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